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Compound of Interest

Compound Name: Boc-Glu(OMe)-OMe

Cat. No.: B112819 Get Quote

Introduction
N-tert-Butoxycarbonyl-L-glutamic acid dimethyl ester, commonly referred to as Boc-Glu(OMe)-
OMe, is a protected amino acid derivative widely used in synthetic organic chemistry and drug

development. Its primary application is as a building block in solid-phase and solution-phase

peptide synthesis. The tert-butoxycarbonyl (Boc) group provides acid-labile protection for the α-

amino group, while the methyl esters protect the α- and γ-carboxylic acids. Understanding the

stability profile and optimal storage conditions of this reagent is critical for ensuring its purity,

reactivity, and the successful outcome of synthetic protocols.

This guide provides a comprehensive overview of the stability and recommended storage

conditions for Boc-Glu(OMe)-OMe, supported by available data and chemical principles. It

includes physicochemical properties, factors influencing degradation, and best practices for

handling and storage.

Physicochemical Properties
Boc-Glu(OMe)-OMe is a white to off-white solid at room temperature.[1][2] Its key properties

are summarized in the table below.
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Property Value Reference

Chemical Name

L-Glutamic acid, N-[(1,1-

dimethylethoxy)carbonyl]-, 1,5-

dimethyl ester

[2]

Synonyms
N-Boc-L-glutamic acid dimethyl

ester, Boc-L-Glu(OMe)-OMe
[3]

CAS Number 59279-60-6 [1]

Molecular Formula C₁₂H₂₁NO₆ [1][4]

Molecular Weight 275.30 g/mol [1][5]

Appearance White to off-white solid [1][2]

Melting Point 45 °C [4]

Boiling Point 370.9 ± 32.0 °C at 760 mmHg [4]

Density 1.1 ± 0.1 g/cm³ [4]

Solubility
Soluble in DMSO (100

mg/mL), Chloroform, Methanol
[1]

Stability Profile
The stability of Boc-Glu(OMe)-OMe is influenced by temperature, pH, and the presence of

strong reactive agents. The primary degradation pathways involve the hydrolysis of the two

methyl ester groups and the acid-catalyzed cleavage of the Boc protecting group.

Thermal Stability
In its solid, crystalline form, Boc-Glu(OMe)-OMe is stable for extended periods when stored at

recommended low temperatures.[1][2] Patents describing its synthesis note that the final solid

product is convenient for transportation and storage, implying good stability as a powder.[6]

However, elevated temperatures can accelerate degradation, particularly in the presence of

moisture or reactive impurities.

pH and Hydrolytic Stability
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The molecule contains three functional groups susceptible to hydrolysis: two methyl esters and

one N-Boc carbamate.

Ester Hydrolysis: The methyl esters are susceptible to hydrolysis under both acidic and,

more rapidly, basic (saponification) conditions to yield the corresponding carboxylic acids.

Basic hydrolysis at pH > 12 can be rapid.[7] Studies on related compounds show that ester

hydrolysis is a primary degradation route in aqueous environments.[8]

Boc Group Stability: The Boc group is designed to be labile under acidic conditions. It is

generally stable under neutral and basic conditions but can be cleaved by strong acids. For

related Boc-protected amino esters, basic conditions (pH 10-11) are sometimes used to

selectively hydrolyze esters without affecting the Boc group, particularly at low temperatures

(0–5°C).[7]

Chemical Compatibility
The compound should be stored away from strong oxidizing agents.[9] Upon decomposition, it

can release oxides of carbon and nitrogen.[9]

Stability in Solvents
Stock solutions of Boc-Glu(OMe)-OMe are significantly less stable than the solid powder. For

solutions in DMSO, shelf life decreases dramatically.[1][2] It is critical to use freshly opened,

anhydrous DMSO, as the presence of water can facilitate hydrolysis.[1] Repeated freeze-thaw

cycles should be avoided to prevent product inactivation.[1]

Storage Recommendations
To maintain the integrity and purity of Boc-Glu(OMe)-OMe, adherence to proper storage

conditions is essential. Recommendations vary slightly among suppliers but follow a consistent

principle of low-temperature, dry storage.
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Form Condition Temperature Duration Reference(s)

Solid (Powder) Long-term -20°C 3 years [1][2]

Mid-term 4°C (or 2-8°C) 2 years [1][2][4]

Shipping
Room

Temperature
Varies [1]

In Solvent (e.g.,

DMSO)
Long-term -80°C 6 months [1][2]

Short-term -20°C 1 month [1][2]

Visualized Workflows and Degradation
Logical Workflow for Handling and Storage
The following diagram outlines a best-practice workflow for handling Boc-Glu(OMe)-OMe from

receipt to experimental use to maximize its stability and ensure reproducible results.
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Compound Receipt & Initial Handling

Solid Storage

Solution Preparation
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Caption: Best-practice workflow for handling and storing Boc-Glu(OMe)-OMe.
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Potential Degradation Pathways
This diagram illustrates the main hydrolytic degradation pathways for Boc-Glu(OMe)-OMe,

leading to the loss of the ester and Boc protecting groups.
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Caption: Potential hydrolytic degradation pathways of Boc-Glu(OMe)-OMe.

Experimental Protocol: Stability Assessment
While specific degradation kinetic studies for Boc-Glu(OMe)-OMe are not readily available in

the literature, a standard approach to assess its stability under specific conditions (e.g., in a

novel formulation buffer) can be performed using High-Performance Liquid Chromatography

(HPLC).

Objective
To determine the purity of Boc-Glu(OMe)-OMe over time when stored under defined conditions

(e.g., specific solvent, temperature, and pH).
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Materials and Equipment
Boc-Glu(OMe)-OMe (solid)

Solvent for stock solution (e.g., HPLC-grade DMSO or Acetonitrile)

Aqueous buffer for stability study (e.g., PBS at pH 7.4)

HPLC system with UV detector

C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

Mobile Phase B: 0.1% TFA in Acetonitrile

Temperature-controlled incubator or water bath

Autosampler vials

Methodology
Preparation of Stock Solution:

Accurately prepare a concentrated stock solution of Boc-Glu(OMe)-OMe (e.g., 10 mg/mL)

in the chosen organic solvent.

Preparation of Stability Samples (Time T=0):

Dilute the stock solution with the aqueous buffer to a final concentration suitable for HPLC

analysis (e.g., 0.5 mg/mL). This is the T=0 sample.

Immediately inject an aliquot onto the HPLC system to determine the initial purity.

Incubation:

Store the remaining stability sample solution in a sealed vial within a temperature-

controlled environment set to the desired study temperature (e.g., 37°C).
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Time-Point Analysis:

At predetermined time points (e.g., 1, 4, 8, 24, 48 hours and weekly thereafter), withdraw

an aliquot of the sample solution.

Analyze the aliquot by HPLC using the same method as the T=0 sample.

HPLC Method (Representative):

Column: C18 reverse-phase

Flow Rate: 1.0 mL/min

Detection: UV at 210-220 nm

Gradient:

0-2 min: 10% B

2-20 min: 10% to 90% B (linear gradient)

20-22 min: 90% B

22-23 min: 90% to 10% B

23-28 min: 10% B (re-equilibration)

Injection Volume: 10 µL

Data Analysis:

For each time point, calculate the peak area of the intact Boc-Glu(OMe)-OMe.

Determine the percentage of remaining compound relative to the T=0 sample.

Identify and quantify any new peaks that appear, which correspond to degradation

products.
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Plot the percentage of remaining Boc-Glu(OMe)-OMe against time to determine the

degradation rate and half-life under the tested conditions.

Conclusion
Boc-Glu(OMe)-OMe is a stable compound when stored as a solid under cold and dry

conditions. The primary risks to its integrity are hydrolysis of its ester and Boc groups, which

are accelerated by moisture, non-neutral pH, and elevated temperatures. Stock solutions are

significantly less stable and require storage at ultra-low temperatures (-80°C) in single-use

aliquots to ensure their utility in sensitive applications like peptide synthesis. By following the

handling and storage guidelines outlined in this document, researchers can minimize

degradation and ensure the quality and reliability of this important synthetic reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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